Cas no 213467-54-0 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-)

4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- structure
213467-54-0 structure
Product Name:4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
CAS No:213467-54-0
MF:C6H10N2O3
MW:158.155201435089
CID:242688
PubChem ID:9793893
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
    • 4-Pyrimidinecarboxylicacid, 1,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- (9CI)
    • DTXSID50430737
    • (4S)-5-Hydroxy-2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
    • 213467-54-0
    • Inchi: 1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)/t4?,5-/m0/s1
    • InChI Key: KIIBBJKLKFTNQO-AKGZTFGVSA-N
    • SMILES: OC1CN=C(C)N[C@@H]1C(=O)O

Computed Properties

  • Exact Mass: 158.0692
  • Monoisotopic Mass: 158.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 81.9Ų

Experimental Properties

  • PSA: 81.92
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.